Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride

• CAS RN: 1932-01-0
• Molecular Formula: C12H26Cl2N2
• Molecular Weight: 269.25 g/mol
• IUPAC Name: 1-(2-piperidin-1-ylethyl)piperidine;dihydrochloride
• InChI: InChI=1S/C12H24N2.2ClH/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14;;/h1-12H2;2*1H
• InChI Key: CIVISCVQJSNJFA-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CCN2CCCCC2.Cl.Cl
• synonyms: Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride

Description

Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride, also known as Etidocaine, is a local anesthetic that is commonly used in medical procedures. It is a member of the amino amide class of local anesthetics and is structurally similar to lidocaine. Etidocaine is known for its long-lasting effects, making it a popular choice for surgical procedures that require prolonged anesthesia.

Mechanism of Action

Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride works by blocking the sodium channels in nerve cells, preventing the transmission of nerve impulses. This results in a loss of sensation in the area where the drug is administered. Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride is a more potent sodium channel blocker than lidocaine, which accounts for its longer duration of action.
Biochemical and Physiological Effects:
Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride has several biochemical and physiological effects. It causes a loss of sensation in the area where it is administered, which can be useful in medical procedures. Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride can also cause hypotension and bradycardia, which are side effects that must be monitored during anesthesia.

Advantages and Limitations for Lab Experiments

Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride has several advantages and limitations for lab experiments. Its long duration of action makes it useful for experiments that require prolonged anesthesia. However, its potency can make it difficult to titrate the dose, and its side effects must be carefully monitored.

Future Directions

There are several future directions for research on Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride. One area of interest is investigating its mechanism of action in more detail. Another area of interest is developing new formulations of Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride that can be administered more easily or have fewer side effects. Additionally, research could be done on the use of Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride in combination with other drugs to improve its effectiveness or reduce its side effects.
Conclusion:
Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride is a local anesthetic that is commonly used in medical procedures. It has several advantages, including its long duration of action, but also has limitations that must be carefully monitored. There are several areas of future research that could be explored to improve our understanding of Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride and its uses.

Synthesis Methods

Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride is synthesized by reacting 2-(ethylamino)-1,2-ethanediol with piperidine in the presence of hydrochloric acid. The resulting compound is then purified by recrystallization.

Scientific Research Applications

Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride is commonly used in medical procedures as a local anesthetic. It is particularly useful in surgical procedures that require prolonged anesthesia, such as spinal anesthesia for orthopedic surgeries. Piperidine, 1,1'-(1,2-ethanediyl)bis-, dihydrochloride has also been used in research studies to investigate the mechanism of action of local anesthetics.